![molecular formula C18H22N4O3 B2447779 (4-(6-Methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(3-methoxyphenyl)methanone CAS No. 946225-46-3](/img/structure/B2447779.png)
(4-(6-Methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(3-methoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound (4-(6-Methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(3-methoxyphenyl)methanone, also known as MMMP, is a novel chemical compound that has gained attention in recent years due to its potential applications in scientific research. MMMP is a synthetic compound that belongs to the class of piperazine derivatives and has shown promising results in various studies.
Scientific Research Applications
Molecular Interaction Studies
One area of application involves the molecular interaction studies of related compounds with specific receptors. For example, research on compounds similar to the specified molecule, focusing on their interaction with cannabinoid receptors, provides insights into their binding mechanisms and potential therapeutic applications (Shim et al., 2002).
Synthesis and Antimicrobial Activity
Another significant application is in the synthesis of new chemical entities with potential antimicrobial properties. Patel, Agravat, and Shaikh (2011) demonstrated the preparation of pyridine derivatives showing variable and modest activity against bacteria and fungi, indicating the chemical scaffold's potential for developing new antimicrobials (Patel et al., 2011).
Anti-Inflammatory and Analgesic Activity
Compounds structurally related to “(4-(6-Methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(3-methoxyphenyl)methanone” have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Abu‐Hashem and Youssef (2011) explored the synthesis of new derivatives and their efficacy, providing a basis for further pharmaceutical development (Abu‐Hashem & Youssef, 2011).
Antibacterial and Tuberculosis Treatment Research
Mallikarjuna et al. (2014) focused on synthesizing derivatives with antibacterial and antituberculosis activities, showcasing the potential of similar compounds in treating infectious diseases (Mallikarjuna et al., 2014).
Anticancer Studies
Research on derivatives also extends to anticancer activities, with studies exploring the synthesis of novel compounds and their selective inhibition of cancer cell growth. This highlights the molecule's relevance in designing new therapeutic agents for cancer treatment (Vinaya et al., 2011).
properties
IUPAC Name |
[4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]-(3-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O3/c1-13-19-16(12-17(20-13)25-3)21-7-9-22(10-8-21)18(23)14-5-4-6-15(11-14)24-2/h4-6,11-12H,7-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDKOLJFVTIBEQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)OC)N2CCN(CC2)C(=O)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.